Cas no 22319-88-6 (8-Chloro-6-fluoroquinoline)

8-Chloro-6-fluoroquinoline is a fluorinated and chlorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its unique halogenated structure enhances reactivity, making it a valuable intermediate in the synthesis of biologically active compounds, particularly antimicrobial and anticancer agents. The presence of both chloro and fluoro substituents at the 6- and 8-positions contributes to improved binding affinity and metabolic stability in target molecules. This compound is characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Its compatibility with cross-coupling and nucleophilic substitution reactions further underscores its versatility in medicinal chemistry and material science.

8-Chloro-6-fluoroquinoline structure

Product Name:8-Chloro-6-fluoroquinoline

CAS No:22319-88-6

MF:C₉H₅ClFN

MW:181.594104528427

MDL:MFCD13193678

CID:1082028

PubChem ID:71748593

Update Time:2025-10-19

8-Chloro-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

- 8-Chloro-6-fluoroquinoline
- LogP
- quinoline, 8-chloro-6-fluoro-
- MFCD13193678
- AKOS022175910
- DB-359999
- DTXSID70857684
- 22319-88-6
- AMS_CNC_ID-1069456336
- SB68345
- CS-0193030
- Z586255918
- E90864
- EN300-49418
- SMSSF-0625319
- MDL： MFCD13193678
- Inchi： 1S/C9H5ClFN/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h1-5H
- InChI Key： DDHQDCGPYDWFNY-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=CC=CN=C21)F

Computed Properties

Exact Mass: 181.00955
Monoisotopic Mass: 181.0094550g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

8-Chloro-6-fluoroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143567-1g	8-chloro-6-fluoroquinoline	22319-88-6	95%	1g	$549	2021-08-05
Alichem	A189007694-1g	8-Chloro-6-fluoroquinoline	22319-88-6	95%	1g	$488.22	2023-09-02
TRC	C374523-10mg	8-chloro-6-fluoroquinoline	22319-88-6		10mg	$ 50.00	2022-04-01
TRC	C374523-50mg	8-chloro-6-fluoroquinoline	22319-88-6		50mg	$ 210.00	2022-04-01
TRC	C374523-100mg	8-chloro-6-fluoroquinoline	22319-88-6		100mg	$ 295.00	2022-04-01
abcr	AB541660-250 mg	8-Chloro-6-fluoroquinoline; .	22319-88-6		250MG	€328.20	2022-07-28
abcr	AB541660-500 mg	8-Chloro-6-fluoroquinoline; .	22319-88-6		500MG	€547.30	2022-07-28
abcr	AB541660-1 g	8-Chloro-6-fluoroquinoline; .	22319-88-6		1g	€745.60	2022-07-28
Chemenu	CM143567-1g	8-chloro-6-fluoroquinoline	22319-88-6	95%	1g	$769	2024-07-28
Enamine	EN300-49418-0.05g	8-chloro-6-fluoroquinoline	22319-88-6	95%	0.05g	$182.0	2023-07-06